Cas no 1805515-01-8 (4-Bromo-7-methylbenzothiazole)

• Product Name: 4-Bromo-7-methylbenzothiazole
• CAS No: 1805515-01-8
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 4618529
• PubChem ID: 118833178
• Update Time: 2023-08-10

4-Bromo-7-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methylbenzothiazole
• 4-bromo-7-methyl-1,3-benzothiazole

• Inchi： 1S/C8H6BrNS/c1-5-2-3-6(9)7-8(5)11-4-10-7/h2-4H,1H3
• InChI Key： JAZRNDCZWWFUQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C2C=1N=CS2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1